Cas no 57471-70-2 (diethyl N-benzyloxycarbonyl-(S)-aspartate)

• Product Name: diethyl N-benzyloxycarbonyl-(S)-aspartate
• CAS No: 57471-70-2
• MF: C₁₆H₂₁NO₆
• MW: 323.34104514122
• CID: 3047870
• PubChem ID: 10871014
• Update Time: 2025-04-21

diethyl N-benzyloxycarbonyl-(S)-aspartate Chemical and Physical Properties

Names and Identifiers

• diethyl N-benzyloxycarbonyl-(S)-aspartate
• N-Cbz-L-Asp(OEt)OEt;Z-Asp(OC2H5)OC2H5;
• 1,4-Diethyl N-[(phenylmethoxy)carbonyl]-L-aspartate
• DTXSID001222241
• 57471-70-2

• Inchi： 1S/C16H21NO6/c1-3-21-14(18)10-13(15(19)22-4-2)17-16(20)23-11-12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3,(H,17,20)/t13-/m0/s1
• InChI Key： NXVABRCTKKSASF-ZDUSSCGKSA-N
• SMILES： O(CC)C([C@H](CC(=O)OCC)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 323.13700
• Monoisotopic Mass: 323.13688739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• PSA: 90.93000
• LogP: 2.18860